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Compound of Interest

Compound Name: Stachartin A

Cat. No.: B1163459 Get Quote

A Note on Nomenclature: Extensive searches of the scientific literature did not yield specific

information for a compound named "Stachartin A". However, a closely related and well-

characterized family of secondary metabolites, the stachybotrysins, have been isolated from

Stachybotrys chartarum. This guide will focus on Stachybotrysin A, a representative member of

this class of phenylspirodrimane derivatives, as it is likely that "Stachartin A" is a related or

synonymous term.

This technical guide provides a comprehensive overview of Stachybotrysin A, a meroterpenoid

belonging to the phenylspirodrimane class of natural products. These compounds are produced

by the fungus Stachybotrys chartarum and have attracted interest due to their complex

chemical structures and potential biological activities. This document is intended for

researchers, scientists, and drug development professionals.

Quantitative Data
The key molecular properties of Stachybotrysin A are summarized in the table below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 4 Tech Support

https://www.benchchem.com/product/b1163459?utm_src=pdf-interest
https://www.benchchem.com/product/b1163459?utm_src=pdf-body
https://www.benchchem.com/product/b1163459?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1163459?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

Molecular Formula C₂₅H₃₄O₅

Molecular Weight 414.5 g/mol

Exact Mass 414.2406

Experimental Protocols
The methodologies for the isolation and structure elucidation of Stachybotrysin A and related

phenylspirodrimanes are detailed below. These protocols are based on established techniques

for the characterization of natural products from fungal sources.

1. Fungal Cultivation and Extraction:

Cultivation:Stachybotrys chartarum is cultured on a solid medium, such as potato dextrose

agar (PDA), or in a liquid medium to encourage the production of secondary metabolites.

The fungus is typically grown for several weeks in a controlled environment.

Extraction: The fungal mycelium and the culture medium are harvested and extracted with

organic solvents, such as ethyl acetate or methanol. This process is repeated multiple times

to ensure the complete extraction of the secondary metabolites. The resulting crude extract

is then concentrated under reduced pressure.

2. Isolation and Purification:

Chromatography: The crude extract is subjected to a series of chromatographic techniques

to isolate the individual compounds. This typically involves:

Column Chromatography: The extract is first fractionated using silica gel or reversed-

phase C18 column chromatography with a gradient of solvents (e.g., hexane-ethyl acetate

or methanol-water).

High-Performance Liquid Chromatography (HPLC): The fractions obtained from column

chromatography are further purified by preparative or semi-preparative HPLC to yield the

pure compounds.
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3. Structure Elucidation:

Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) is used to determine

the exact mass and molecular formula of the isolated compound.

Nuclear Magnetic Resonance (NMR) Spectroscopy: A combination of one-dimensional (¹H

and ¹³C) and two-dimensional (COSY, HSQC, HMBC) NMR experiments are conducted to

determine the chemical structure and stereochemistry of the molecule.

X-ray Crystallography: If a suitable crystal of the compound can be obtained, single-crystal

X-ray diffraction analysis provides the unambiguous determination of the absolute

configuration.

Biosynthetic Pathway
The following diagram illustrates the putative biosynthetic pathway of phenylspirodrimanes,

including Stachybotrysin A. This class of compounds is synthesized through a hybrid pathway

involving both the polyketide and mevalonate pathways.
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Caption: Putative biosynthetic pathway of Stachybotrysin A.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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